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Compound of Interest

Compound Name: Bromobenzene-d5

cat. No.: B116778

An In-depth Technical Guide to Bromobenzene-d5

For researchers, scientists, and drug development professionals, deuterated compounds are
invaluable tools. Bromobenzene-d5, the deuterated analogue of bromobenzene, offers unique
properties that make it a critical component in various scientific applications, from organic
synthesis to advanced materials science. This guide provides a comprehensive overview of its
chemical and physical properties, synthesis protocols, and key applications.

Core Properties and Data

Bromobenzene-d5, also known as Pentadeuterobromobenzene, is a stable, isotopically-
labeled compound where the five hydrogen atoms on the benzene ring are replaced with
deuterium.[1] This substitution results in a higher molecular weight compared to its non-
deuterated counterpart and makes it distinguishable in mass spectrometry and inert in *H-NMR
spectroscopy, which are key features for its applications.[1][2]

Physicochemical Data

The essential quantitative data for Bromobenzene-d5 are summarized below. These
properties are critical for its use in experimental design and implementation.
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Property Value Citations
Molecular Formula CeDsBr [2][3]
Molecular Weight 162.04 g/mol [311415][6]
CAS Number 4165-57-5 [21[31[4]
Appearance Clear, colorless liquid [4107]
Density 1.539 g/mL at 25 °C [71[8]
Boiling Point 196 7C (A TOOMMHGN ST o7y
(at 23 mmHg)
Melting Point -31°C [9][10]
Flash Point 51 °C (123.8 °F) - closed cup [8]

Refractive Index

n20/D 1.5585

[elr71el

Isotopic Purity

>99.5 atom % D

(41718l

Solubility

Insoluble in water; Soluble in

ethanol, acetone

[2][6]

Key Applications in Research and Development

The unique characteristics of Bromobenzene-d5 make it a versatile tool in several high-tech

and research fields.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Due to the absence of protons on the

aromatic ring, Bromobenzene-d5 is an ideal non-interfering solvent for tH-NMR studies,

particularly for non-polar or high-temperature systems.[1][2][10]

» Organic Synthesis: It serves as a crucial starting material for introducing deuterated phenyl

groups into molecules.[11] This is particularly valuable in pharmaceutical research for

synthesizing deuterated Active Pharmaceutical Ingredients (APIs). Deuteration can alter a

drug's metabolic profile, potentially improving its pharmacokinetic properties, increasing its

half-life, and reducing toxic metabolites.[10] It has been explored in the context of treatments

for diseases like schizophrenia and Alzheimer's.[10]
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e Mass Spectrometry: As a stable isotope-labeled compound, it is an excellent internal
standard for quantitative mass spectrometry analysis, enhancing the accuracy and precision
of measurements.[1]

» Electronics and Materials Science: Bromobenzene-d5 is a critical raw material in the
electronics industry, especially in the manufacturing of Organic Light-Emitting Diodes
(OLEDSs).[12] Its use can improve the efficiency and durability of blue pigments in OLED
displays, a common challenge in the field.[1][12]

Experimental Protocols

The synthesis of Bromobenzene-d5 is a key procedure for laboratories requiring this
deuterated reagent. Below are detailed methodologies for its preparation.

Synthesis via Hydrogen-Deuterium Exchange

One common method involves a platinum-catalyzed hydrogen-deuterium exchange reaction
between bromobenzene and deuterium oxide.

Materials:

Bromobenzene (0.25 mmol, 39.25 mg)

e Deuterium oxide (D20, 5 mL)

e 10% Platinum on carbon (Pt/C, 24.38 mg)
e |Isopropanol (0.1 mL)

e Cyclohexane (0.9 mL)

e Dichloromethane (10 mL)

e Argon gas

Procedure:
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Combine bromobenzene, deuterium oxide, 10% platinum on carbon, isopropanol, and
cyclohexane in a 50 mL three-necked flask equipped with a condenser, thermometer, and
electromagnetic stirrer.[13]

Purge the reaction system with argon gas to remove air.[13]

Heat the mixture to 90°C and maintain this temperature for 24 hours with continuous stirring.
[13]

After 24 hours, cool the reaction to room temperature.[13]
Remove the platinum on carbon catalyst by filtration.[13]

Transfer the resulting mixture of deuterium water and crude product to a separatory funnel
and add 10 mL of dichloromethane for extraction.[13]

Separate the organic layer (bottom layer).[13]

Remove the dichloromethane from the organic layer via rotary evaporation at 38°C to yield
the final product, Bromobenzene-d5.[13]

Synthesis via Electrophilic Aromatic Substitution

An alternative method involves the direct bromination of deuterated benzene.
Materials:

e Benzene-d6

e Bromine (Br2)

o Lewis acid catalyst (e.g., Iron(lll) bromide, FeBrs)

Procedure:

» React benzene-d6 with bromine in the presence of a Lewis acid catalyst like iron(lll)
bromide.[1]
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e The reaction proceeds via an electrophilic aromatic substitution mechanism, where a
bromine atom replaces one of the deuterium atoms on the benzene-d6 ring.[1]

Logical Workflow and Diagrams

To visualize the synthesis process, the following diagrams illustrate the experimental workflow
and the chemical reaction pathway.
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Diagram 1: Synthesis Workflow for Bromobenzene-d5 via H-D Exchange

Click to download full resolution via product page

Caption: Workflow for Bromobenzene-d5 synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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